2-(3,3-Difluorocyclobutyl)cyclopropane-1-carboxylic acid

• IUPAC Name: 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C8H10F2O2/c9-8(10)2-4(3-8)5-1-6(5)7(11)12/h4-6H,1-3H2,(H,11,12)
• InChI Key: CSCMZIBTYIYTAJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2CC(C2)(F)F
• Molecular Formula: C8H10F2O2
• Molecular Weight: 176.16 g/mol

Description

2-(3,3-Difluorocyclobutyl)cyclopropane-1-carboxylic acid is a chemical compound with the CAS Number: 2229487-68-5. It has a molecular weight of 176.16. The compound is in the form of a powder and is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The IUPAC name of this compound is 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid. The InChI code is 1S/C8H10F2O2/c9-8(10)2-4(3-8)5-1-6(5)7(11)12/h4-6H,1-3H2,(H,11,12).

It’s stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Decomposition and Inhibition Studies

• Decomposition Mechanism : 1-Amino-2,2-difluorocyclopropane-1-carboxylic acid (DFACC), a related compound, is unstable under near-physiological conditions, decomposing into 3-fluoro-2-oxobut-3-enoic acid. This decomposition occurs via specific-base catalysis with a rate constant of 0.18 ± 0.01 min(-1) (Liu et al., 2015).

• Inhibition of ACC Deaminase : DFACC is a slow-dissociating inhibitor of 1-aminocyclopropane-1-carboxylic acid (ACC) deaminase, with submicromolar affinity (Liu et al., 2015).

Biological Activities

• Natural Compounds Containing Cyclopropane Moiety : Compounds like 1-aminocyclopropane-1-carboxylic acid and its structural analogs, including DFACC, exhibit a range of biological activities such as antifungal, antimicrobial, antiviral, and antitumoral properties (Coleman & Hudson, 2016).

Synthetic Applications

• Synthesis and Characterization : The synthesis of 2-fluoro-1-aminocyclopropane-1-carboxylic acid, a related compound, has been described, showcasing the methods to produce α-amino acid derivatives of cyclopropane (Sloan & Kirk, 1997).
• Glycosyl Esters of Cyclopropane Carboxylic Acid : Research into cyclopropane carboxylic acid and its derivatives led to the synthesis and characterization of eight new compounds, showing the versatility of cyclopropane carboxylic acids in chemical synthesis (Li, 2009).

Reversible Cycloaddition Reagents

• Diamidocarbenes : Research on cyclopropanes, including those with carboxylic acid moieties, found that diamidocarbenes can be used in reversible [2 + 1] cycloaddition reactions. This discovery has implications for the synthesis of cyclopropanes and their derivatives in dynamic covalent chemistry applications (Moerdyk & Bielawski, 2012).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.